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  4. Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 487036-64-6
VCID: VC0460197
InChI: InChI=1S/C27H27N3O5S2/c1-4-35-27(32)24-18-7-5-6-8-22(18)37-26(24)30-23(31)15-36-25-17(14-28)9-11-19(29-25)16-10-12-20(33-2)21(13-16)34-3/h9-13H,4-8,15H2,1-3H3,(H,30,31)
SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC(=C(C=C4)OC)OC)C#N
Molecular Formula: C27H27N3O5S2
Molecular Weight: 537.7g/mol

Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 487036-64-6

Main Products

VCID: VC0460197

Molecular Formula: C27H27N3O5S2

Molecular Weight: 537.7g/mol

Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 487036-64-6

CAS No. 487036-64-6
Product Name Ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C27H27N3O5S2
Molecular Weight 537.7g/mol
IUPAC Name ethyl 2-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C27H27N3O5S2/c1-4-35-27(32)24-18-7-5-6-8-22(18)37-26(24)30-23(31)15-36-25-17(14-28)9-11-19(29-25)16-10-12-20(33-2)21(13-16)34-3/h9-13H,4-8,15H2,1-3H3,(H,30,31)
Standard InChIKey JNNCDZIPYYITQQ-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC(=C(C=C4)OC)OC)C#N
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC(=C(C=C4)OC)OC)C#N
PubChem Compound 1773625
Last Modified Nov 11 2021
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